Cas no 72361-90-1 (1,3-Dimethylquinolin-4(1H)-one)

• Product Name: 1,3-Dimethylquinolin-4(1H)-one
• CAS No: 72361-90-1
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 1094828
• PubChem ID: 57732551
• Update Time: 2025-06-14

1,3-Dimethylquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethylquinolin-4(1H)-one
• 1,3-Dimethyl-4(1H)-quinolinone
• SCHEMBL436143
• 72361-90-1
• SB68149

• Inchi： 1S/C11H11NO/c1-8-7-12(2)10-6-4-3-5-9(10)11(8)13/h3-7H,1-2H3
• InChI Key： IKXDPOIWHSRSLR-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CN(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 1,3-Dimethylquinolin-4(1H)-one

Recent Advances in the Study of 1,3-Dimethylquinolin-4(1H)-one (CAS: 72361-90-1) in Chemical Biology and Pharmaceutical Research

1,3-Dimethylquinolin-4(1H)-one (CAS: 72361-90-1) is a quinoline derivative that has garnered significant attention in recent years due to its versatile biological activities and potential therapeutic applications. This compound, characterized by its unique structural framework, has been explored for its role in modulating various biochemical pathways, making it a promising candidate for drug development. Recent studies have focused on its synthesis, mechanism of action, and applications in treating diseases such as cancer, inflammation, and infectious diseases.

One of the key areas of research involves the synthesis and optimization of 1,3-Dimethylquinolin-4(1H)-one derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of novel analogs using microwave-assisted techniques, which improved yield and reduced reaction times. These analogs exhibited enhanced inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer models, by targeting specific kinase pathways.

Another significant development is the exploration of 1,3-Dimethylquinolin-4(1H)-one as an anti-inflammatory agent. Research conducted at the University of Cambridge (2024) revealed that this compound can selectively inhibit the NF-κB signaling pathway, a critical regulator of inflammatory responses. In vivo studies showed promising results in reducing inflammation in murine models of rheumatoid arthritis, with minimal side effects compared to conventional therapies.

In the context of infectious diseases, 1,3-Dimethylquinolin-4(1H)-one has shown potential as an antimicrobial agent. A recent study in Antimicrobial Agents and Chemotherapy (2024) reported its efficacy against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The compound's ability to disrupt bacterial biofilm formation and enhance the activity of existing antibiotics highlights its potential as a adjunctive therapy in combating antibiotic resistance.

Despite these advancements, challenges remain in the clinical translation of 1,3-Dimethylquinolin-4(1H)-one-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into viable therapeutic agents.

In conclusion, 1,3-Dimethylquinolin-4(1H)-one (CAS: 72361-90-1) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities and potential applications in oncology, immunology, and infectious diseases underscore the need for continued investigation. Future research should focus on optimizing its pharmacokinetic properties and elucidating its precise mechanisms of action to unlock its full therapeutic potential.